Cas no 39769-08-9 (Benzenamine, N-[(4-fluorophenyl)methylene]-4-methoxy-)

• Product name: Benzenamine, N-[(4-fluorophenyl)methylene]-4-methoxy-
• CAS No: 39769-08-9
• MF: C₁₄H₁₂FNO
• MW: 229.25000
• CID: 303339
• PubChem ID: 24883624

Benzenamine, N-[(4-fluorophenyl)methylene]-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-[(4-fluorophenyl)methylene]-4-methoxy-
• 1-(4-fluorophenyl)-N-(4-methoxyphenyl)methanimine
• N-(4-FLUOROBENZYLIDENE)-PARA-ANISIDINE
• N-(Fluorobenzylidene)-p-anisidine
• RAXZKIAJTMJMLN-UHFFFAOYSA-N
• (4-fluorobenzylidene)-(4-methoxyphenyl)amine
• 4-fluorobenzylidene(4-meth-oxyphenyl)amine
• 39769-08-9
• N-(4-fluorobenzylidene)-4-methoxyaniline
• DTXSID10359511
• 4-Methoxy-N-(4-fluorobenzylidene)aniline
• 4-METHOXY-N-(4-FLUOROBENZYLIDENE)ANILIN&
• AKOS003409708
• 4-Methoxy-N-(4-fluorobenzylidene)aniline, 97%
• SCHEMBL5437008

• MDL： MFCD00017978
• Inchi： InChI=1S/C14H12FNO/c1-17-14-8-6-13(7-9-14)16-10-11-2-4-12(15)5-3-11/h2-10H,1H3/b16-10+
• InChI Key： RAXZKIAJTMJMLN-MHWRWJLKSA-N
• SMILES： COC1=CC=C(/N=C/C2=CC=C(F)C=C2)C=C1

Computed Properties

• Exact Mass: 229.09000
• Monoisotopic Mass: 229.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• Melting Point: 95-99 °C (lit.)
• PSA: 21.59000
• LogP: 3.58490

Benzenamine, N-[(4-fluorophenyl)methylene]-4-methoxy- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 37/38-41-51/53
• Safety Instruction： 26-39-61
• Hazardous Material Identification：